Cas no 959755-96-5 (ethyl 4-bromo-1,3-thiazole-2-carboxylate)

Ethyl 4-bromo-1,3-thiazole-2-carboxylate is a brominated thiazole derivative with significant utility in organic synthesis and pharmaceutical research. Its reactive bromine substituent at the 4-position enables further functionalization through cross-coupling reactions, such as Suzuki or Negishi couplings, making it a versatile intermediate. The ester group at the 2-position provides additional reactivity for hydrolysis or transesterification. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under standard storage conditions further enhances its practicality for laboratory and industrial use.
ethyl 4-bromo-1,3-thiazole-2-carboxylate structure
959755-96-5 structure
Product Name:ethyl 4-bromo-1,3-thiazole-2-carboxylate
CAS No:959755-96-5
MF:C6H6BrNO2S
MW:236.086339473724
MDL:MFCD11044971
CID:1040388
PubChem ID:49757955
Update Time:2025-06-07

ethyl 4-bromo-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-bromothiazole-2-carboxylate
    • ethyl 4-bromo-1,3-thiazole-2-carboxylate
    • 4-bromothiazole-2-carboxylic acid ethyl ester
    • CFRQYWHXWNRQAP-UHFFFAOYSA-N
    • GS-6194
    • SCHEMBL1476131
    • AKOS015834963
    • 959755-96-5
    • MFCD11044971
    • DTXSID40677795
    • CS-0049473
    • SY097147
    • ethyl4-bromothiazole-2-carboxylate
    • PB13326
    • DB-080387
    • MDL： MFCD11044971
    • Inchi： 1S/C6H6BrNO2S/c1-2-10-6(9)5-8-4(7)3-11-5/h3H,2H2,1H3
    • InChI Key： CFRQYWHXWNRQAP-UHFFFAOYSA-N
    • SMILES： O=C(C1SC=C(Br)N=1)OCC

Computed Properties

  • Exact Mass: 234.93000
  • Monoisotopic Mass: 234.93026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43000
  • LogP: 2.08230

ethyl 4-bromo-1,3-thiazole-2-carboxylate Security Information

  • HazardClass：IRRITANT

ethyl 4-bromo-1,3-thiazole-2-carboxylate Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

ethyl 4-bromo-1,3-thiazole-2-carboxylate Pricemore >>

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ethyl 4-bromo-1,3-thiazole-2-carboxylate Production Method

Production Method 1

4175-77-3 4175-77-3
623-49-4 623-49-4
959755-96-5 959755-96-5
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  0 °C; 0.5 h, 0 °C
1.2 1 h, 15 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
ASK1 inhibitor and preparation method and use thereof
, World Intellectual Property Organization, , ,

Production Method 2

4175-77-3 4175-77-3
623-49-4 623-49-4
959755-96-5 959755-96-5
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
1.2 0 °C; 15 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Synthesis and biological evaluation of picolinamides and thiazole-2-carboxamides as mGluR5 (metabotropic glutamate receptor 5) antagonists
Vu, Hoang Nam; Kim, Ji Young; Hassan, Ahmed H. E.; Choi, Kihang; Park, Jong-Hyun; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(1), 140-144

Production Method 3

4175-77-3 4175-77-3
959755-96-5 959755-96-5
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  0 °C; 0.25 h, 0 °C
1.2 Solvents: Tetrahydrofuran ;  0.5 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Triazolopyrazine compounds useful for the treatment of degenerative and inflammatory diseases and their preparation
, World Intellectual Property Organization, , ,

ethyl 4-bromo-1,3-thiazole-2-carboxylate Raw materials

ethyl 4-bromo-1,3-thiazole-2-carboxylate Preparation Products

ethyl 4-bromo-1,3-thiazole-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:959755-96-5)ethyl 4-bromo-1,3-thiazole-2-carboxylate
Order Number:A11193
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:21
Price ($):464.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:959755-96-5)ethyl 4-bromo-1,3-thiazole-2-carboxylate
A11193
Purity:99%
Quantity:25g
Price ($):464.0
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